Cas no 10256-83-4 (Tetrakis(4-methylphenyl)silane)

• Product Name: Tetrakis(4-methylphenyl)silane
• CAS No: 10256-83-4
• MF: C₂₈H₂₈Si
• MW: 392.60742855072
• MDL: MFCD00092688
• CID: 236423
• Update Time: 2025-05-25

Tetrakis(4-methylphenyl)silane Chemical and Physical Properties

Names and Identifiers

• Tetra-p-tolylsilane
• tetrakis(4-methylphenyl)silane
• Silane,tetra-p-tolyl- (6CI,7CI,8CI)
• Silicium-tetra-p-tolyl
• tetra(4-tolyl)silane
• Tetra-p-tolyl-monosilan
• Tetra-p-tolyl-silan
• Benzene,1,1',1'',1'''-silanetetrayltetrakis[4-methyl-
• tetrap-tolylsilane
• NSC33021
• Tetra(p-tolyl)silane
• TETRAKIS(P-TOLYL)SILANE
• Silane, tetrakis(4-methylphenyl)-
• AX8153708
• Benzene, 1,1',1'',1'''-silanetetrayltetrakis[4-methyl-
• Tetrakis(4-methylphenyl)silane

• MDL： MFCD00092688
• Inchi： 1S/C28H28Si/c1-21-5-13-25(14-6-21)29(26-15-7-22(2)8-16-26,27-17-9-23(3)10-18-27)28-19-11-24(4)12-20-28/h5-20H,1-4H3
• InChI Key： DRHRIEKNAHSNPY-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 392.19600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 387
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1,079 g/cm3
• Melting Point: 225-226°C
• PSA: 0.00000
• LogP: 4.29760

Tetrakis(4-methylphenyl)silane Security Information

• TSCA：No

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Tetrakis(4-methylphenyl)silane

Introduction to Tetrakis(4-methylphenyl)silane (CAS No. 10256-83-4)

Tetrakis(4-methylphenyl)silane, with the chemical formula C₂₄H₂₆Si, is a organosilicon compound characterized by its unique structure and versatile applications in synthetic chemistry and material science. This compound, identified by the CAS number 10256-83-4, has garnered significant attention due to its role as a precursor in the synthesis of various functional materials and its potential in catalytic processes.

The molecular structure of Tetrakis(4-methylphenyl)silane consists of a central silicon atom tetra-coordinated by four 4-methylphenyl groups. This arrangement imparts a high degree of steric hindrance and electronic tunability, making it a valuable reagent in organic synthesis. The compound is typically used as an intermediate in the preparation of silanes, which are widely employed in surface modification, cross-linking agents, and as precursors for silicon-based polymers.

In recent years, Tetrakis(4-methylphenyl)silane has been explored for its applications in the development of advanced materials. For instance, researchers have utilized this compound to synthesize organosilicon-based polymers with enhanced thermal stability and mechanical properties. These polymers find applications in high-performance coatings, adhesives, and composites. The ability of Tetrakis(4-methylphenyl)silane to form stable silicon-silicon bonds also makes it a valuable component in the synthesis of siloxanes, which are crucial in the production of silicone oils and resins.

Moreover, the compound has shown promise in catalytic applications. The silicon center in Tetrakis(4-methylphenyl)silane can act as a Lewis acid catalyst, facilitating various organic transformations such as hydrosilylation and alkylation reactions. These reactions are essential in the synthesis of complex organic molecules and have been widely used in pharmaceuticals and agrochemicals. The unique electronic properties of this silane also make it a candidate for use in homogeneous catalysis, where it can enhance reaction efficiency and selectivity.

Recent studies have also highlighted the role of Tetrakis(4-methylphenyl)silane in nanotechnology. Researchers have investigated its potential as a precursor for the synthesis of silicon nanoparticles and nanowires. These nanostructured materials exhibit exceptional properties that make them suitable for use in electronic devices, sensors, and energy storage systems. The ability of Tetrakis(4-methylphenyl)silane to control the size and morphology of silicon nanoparticles is particularly noteworthy, offering new avenues for nanomaterial design.

The compound's stability under various conditions has also been a subject of interest. Tetrakis(4-methylphenyl)silane remains stable at elevated temperatures and can be stored for extended periods without significant degradation. This stability makes it a reliable reagent for industrial applications where consistency and longevity are critical factors. Additionally, its solubility in organic solvents allows for easy incorporation into various reaction systems, further enhancing its utility.

In conclusion, Tetrakis(4-methylphenyl)silane (CAS No. 10256-83-4) is a multifaceted compound with broad applications in synthetic chemistry, material science, and catalysis. Its unique structure and properties make it an indispensable tool for researchers developing advanced materials and innovative chemical processes. As research continues to uncover new uses for this compound, its importance in scientific and industrial applications is expected to grow even further.